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Compound of Interest

Compound Name: MLCK inhibitor peptide 18

Cat. No.: B549483 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Myosin Light Chain Kinase (MLCK) is a crucial serine/threonine-specific protein kinase that

regulates smooth muscle contraction and plays a significant role in various cellular processes,

including cell migration, adhesion, and epithelial barrier function.[1][2][3] MLCK inhibitor
peptide 18 is a potent, cell-permeable, and highly selective competitive inhibitor of MLCK with

an IC₅₀ of 50 nM.[4][5][6] Its high selectivity, with a 4000-fold lower affinity for CaM kinase II

and no inhibitory action on PKA, makes it an invaluable tool for studying MLCK-specific

signaling pathways.[4][6][7][8] This document provides detailed protocols for the preparation of

stock solutions of MLCK inhibitor peptide 18, along with relevant technical data and pathway

diagrams.

Technical Data
A summary of the key quantitative data for MLCK inhibitor peptide 18 is presented below for

easy reference.
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Property Value Source(s)

Molecular Formula C₆₀H₁₀₅N₂₃O₁₁ [5][7][9]

Molecular Weight 1324.62 g/mol [5][7][9]

Purity ≥95% (HPLC) [6][7]

IC₅₀ 50 nM [4][5][6]

Form Lyophilized solid

Appearance White solid

Solubility Data
The solubility of MLCK inhibitor peptide 18 in various common laboratory solvents is crucial

for the preparation of stock solutions.

Solvent Solubility Source(s)

Water
up to 100 mg/mL (with

sonication)
[5][9]

DMSO 5 mg/mL [7][10]

DMF 12 mg/mL [7][10]

Ethanol 12 mg/mL [7][10]

PBS (pH 7.2) 5 mg/mL [7][10]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of MLCK inhibitor peptide
18 using sterile, nuclease-free water.

Materials:

MLCK inhibitor peptide 18 (lyophilized powder)
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Sterile, nuclease-free water

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)

Sterile, low-protein binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized MLCK inhibitor peptide 18
to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation

from forming inside the vial, which can affect the stability of the peptide.

Calculate the Required Volume of Solvent: To prepare a 10 mM stock solution, use the

following calculation:

Volume (µL) = (Mass of peptide (mg) / 1324.62 g/mol ) * 100,000

For example, to reconstitute 1 mg of the peptide to a 10 mM concentration, you would add

75.5 µL of water.[11]

Reconstitution: Carefully add the calculated volume of sterile, nuclease-free water to the vial

containing the lyophilized peptide.

Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes to dissolve the peptide. For

higher concentrations, sonication may be required to achieve a clear solution.[9]

Aliquotting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, low-protein binding microcentrifuge tubes. This is critical to avoid

repeated freeze-thaw cycles which can degrade the peptide.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4] Ensure the tubes are sealed tightly to prevent

moisture contamination.[4]
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Signaling Pathways and Experimental Workflows
MLCK Signaling Pathway
Myosin Light Chain Kinase is activated by an increase in intracellular calcium levels. Calcium

ions bind to calmodulin (CaM), and the Ca²⁺/CaM complex then binds to and activates MLCK.

[2][3] Activated MLCK phosphorylates the regulatory light chain of myosin II, which in turn

initiates smooth muscle contraction and other cellular processes.[2][3]

Upstream Activation Kinase Activity Downstream Effects

Stimuli ↑ [Ca²⁺]i Calmodulin (CaM) Ca²⁺/CaM Complex MLCK (inactive) MLCK (active)
Activation

Myosin Light Chain (MLC) Phosphorylated MLC (pMLC)
Phosphorylation Smooth Muscle Contraction,

Cell Migration, etc.

MLCK Inhibitor
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Inhibition
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Caption: MLCK signaling pathway and the inhibitory action of Peptide 18.

Experimental Workflow: Using MLCK Inhibitor Peptide
18
The following diagram outlines a typical experimental workflow for investigating the effects of

MLCK inhibitor peptide 18 on a cellular process.
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Caption: A generalized experimental workflow for utilizing MLCK inhibitor peptide 18.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b549483?utm_src=pdf-body-img
https://www.benchchem.com/product/b549483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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